2-(Azidomethyl)-5-(2,4,5-trimethylphenyl)oxazole
Overview
Description
2-(Azidomethyl)-5-(2,4,5-trimethylphenyl)oxazole (2-AMTMO) is a heterocyclic compound that has been widely studied for its potential applications in medicinal chemistry, organic synthesis, and material science. 2-AMTMO is an azidomethylated derivative of the oxazole ring system, and it has been extensively studied for its unique properties and reactivity. 2-AMTMO has been used in a variety of research applications, including in the synthesis of drugs, the development of new materials, and the study of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Chemical Reactivity
Oxazoles, including 2-(azidomethyl)oxazoles, are synthesized through innovative methods that enable the creation of complex molecules. One method involves a three-step protocol producing 2-(azidomethyl)oxazoles from vinyl azides in a continuous-flow process, demonstrating good selectivity and overall yields (Rossa et al., 2018). Another approach describes the synthesis of 2,4,5-trisubstituted oxazoles via a tandem Passerini three-component coupling/Staudinger/aza-Wittig/isomerization reaction, highlighting the versatility of azidomethyl oxazoles in synthetic organic chemistry (Wang et al., 2014).
Advanced Material Development
Oxazole derivatives, including azidomethyl oxazoles, find applications in the development of new materials. Their potential in creating fluorescent molecules for various applications is significant. A study demonstrated a facile synthesis of trisubstituted oxazoles starting from azides, which exhibit reasonable fluorescence, indicating their potential use in materials science and bioimaging applications (Xie et al., 2017).
Biological and Medicinal Research
While direct applications of "2-(Azidomethyl)-5-(2,4,5-trimethylphenyl)oxazole" in biological and medicinal research are not specified, oxazole derivatives broadly exhibit a range of biological activities. Oxazole-based compounds are explored for their antibacterial, antifungal, and anticancer properties. Research on oxazole and related heterocycles focuses on their binding affinities to various enzymes and receptors, showcasing their potential as therapeutic agents (Zhang et al., 2018).
properties
IUPAC Name |
2-(azidomethyl)-5-(2,4,5-trimethylphenyl)-1,3-oxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O/c1-8-4-10(3)11(5-9(8)2)12-6-15-13(18-12)7-16-17-14/h4-6H,7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWTCAJZMKKLWCQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)C2=CN=C(O2)CN=[N+]=[N-])C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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